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Solubility Profile of 1-Demethyl Phenazolam: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the solubility of 1-Demethyl phenazolam (also known as N-

desmethylphenazolam), a metabolite of the designer benzodiazepine phenazolam. Due to its

status as a metabolite and research chemical, publicly available, quantitative solubility data for

1-Demethyl phenazolam in various organic solvents is limited. A safety data sheet for 1-
demethyl Phenazolam indicates that its solubility in water and its partition coefficient have not

been determined. This guide provides the available solubility information for the parent

compound, phenazolam, as a reference point. Furthermore, it outlines a comprehensive

experimental protocol for determining the solubility of compounds like 1-Demethyl
phenazolam in organic solvents, a critical parameter for analytical and research applications.

Introduction
1-Demethyl phenazolam is the N-desmethylated metabolite of phenazolam, a potent triazolo-

benzodiazepine. Understanding the solubility of this metabolite is crucial for the development of

analytical methods for its detection in biological matrices, for its use as a reference standard in

forensic and clinical toxicology, and for further pharmacological research. Solubility data
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informs the choice of solvents for sample preparation, chromatographic analysis, and in vitro

assay development.

While specific data for 1-Demethyl phenazolam is scarce, the physicochemical properties of

the parent compound, phenazolam, can offer initial insights. Phenazolam is an analytical

reference standard categorized as a benzodiazepine and has been identified in samples seized

by law enforcement[1].

Solubility Data
1-Demethyl Phenazolam
As of the date of this publication, specific quantitative solubility data for 1-Demethyl
phenazolam in common organic solvents has not been published in the readily available

scientific literature. A safety data sheet for the compound explicitly states that its solubility in

water is "Not determined".

Phenazolam (Parent Compound)
The solubility of the parent compound, phenazolam, has been reported in several organic

solvents. This information can serve as a useful, albeit approximate, guide for researchers

working with its demethylated metabolite. It is important to note that the removal of the methyl

group may slightly alter the polarity and, consequently, the solubility profile of the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1357205?utm_src=pdf-body
https://www.caymanchem.com/product/26700/phenazolam
https://www.benchchem.com/product/b1357205?utm_src=pdf-body
https://www.benchchem.com/product/b1357205?utm_src=pdf-body
https://www.benchchem.com/product/b1357205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes Source

Dimethylformami

de (DMF)
30 77.39 - [1]

Dimethyl

sulfoxide

(DMSO)

20 51.59
Sonication is

recommended.
[1][2]

Ethanol 10 25.80
Sonication is

recommended.
[1][2]

DMF:PBS (pH

7.2) (1:1)
0.5 1.29 - [1]

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a compound such as 1-
Demethyl phenazolam in various organic solvents using the saturation shake-flask method,

which is a widely accepted technique.

Objective: To determine the equilibrium solubility of 1-Demethyl phenazolam in a selection of

organic solvents at a specified temperature.

Materials:

1-Demethyl phenazolam (analytical standard)

Selected organic solvents (e.g., methanol, ethanol, acetonitrile, dimethyl sulfoxide,

dimethylformamide) of high purity

Vials with screw caps

Analytical balance

Vortex mixer
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Thermostatically controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Mass Spectrometry)

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 1-Demethyl phenazolam to a series of vials. The amount

should be sufficient to ensure that undissolved solid remains after equilibrium is reached.

Add a known volume of the desired organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g.,

25 °C).

Agitate the samples for a sufficient period to reach equilibrium. A typical duration is 24 to

48 hours. The time required may need to be determined empirically.

Sample Preparation for Analysis:

After the equilibration period, allow the vials to stand undisturbed for a short period to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette.
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To remove any remaining undissolved solid, centrifuge the supernatant at a high speed

(e.g., 10,000 rpm for 10 minutes).

Filter the resulting supernatant through a syringe filter into a clean vial.

Quantitative Analysis:

Prepare a series of calibration standards of 1-Demethyl phenazolam of known

concentrations in the solvent of interest.

Analyze the filtered saturated solution and the calibration standards using a validated

HPLC method. Various analytical methods have been developed for the detection and

quantification of benzodiazepines and their metabolites, often employing techniques like

HPLC and GC-MS[3][4].

Construct a calibration curve by plotting the analytical response versus the concentration

of the standards.

Determine the concentration of 1-Demethyl phenazolam in the saturated solution by

interpolating its analytical response on the calibration curve.

Data Reporting:

Express the solubility in units of mg/mL or mol/L.

Report the temperature at which the solubility was determined.

Visual Representations
Experimental Workflow for Solubility Determination
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1. Preparation of Saturated Solution

2. Equilibration

3. Sample Preparation for Analysis

4. Quantitative Analysis

Add excess 1-Demethyl phenazolam to vial

Add known volume of organic solvent

Cap vial securely

Agitate at constant temperature
(e.g., 24-48 hours)

Allow excess solid to settle

Centrifuge supernatant

Filter supernatant (e.g., 0.22 µm filter)

Analyze samples and standards by HPLC

Prepare calibration standards

Determine concentration from calibration curve

K

Report solubility (mg/mL or mol/L)
at specified temperature

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 1-Demethyl phenazolam.
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Conclusion
While direct quantitative solubility data for 1-Demethyl phenazolam in organic solvents

remains to be published, the information available for its parent compound, phenazolam,

provides a valuable starting point for researchers. The experimental protocol detailed in this

guide offers a robust methodology for determining the solubility of this and other similar

compounds. Accurate solubility data is fundamental to advancing research in the analytical

toxicology and pharmacology of new psychoactive substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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